Cas no 67594-78-9 (N/A)

N/A structure
N/A structure
Product Name:N/A
CAS No:67594-78-9
MF:C31H48O4
MW:484.710430145264
CID:2021584
Update Time:2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

    • 2-Formyl-3-hydroxy-A(1)-norlup-20(29)-en-28-oic acid methyl ester
    • N/A
    • Inchi: 1S/C31H48O4/c1-18(2)19-11-14-31(26(34)35-8)16-15-28(5)20(24(19)31)9-10-23-29(28,6)13-12-22-27(3,4)25(33)21(17-32)30(22,23)7/h17,19-25,33H,1,9-16H2,2-8H3
    • InChI Key: VNQNQJNGBWCRSN-UHFFFAOYSA-N
    • SMILES: COC(C12CCC3(C(CCC4C3(C)CCC3C4(C(C(C3(C)C)O)C=O)C)C1C(C(=C)C)CC2)C)=O

Computed Properties

  • Exact Mass: 484.355
  • Monoisotopic Mass: 484.355
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 938
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
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